Cas no 871696-49-0 (N-(3-(5-(4-Bromo-2-fluorophenylamino)-3-cyclopropyl-8-methyl-2,4,7-trioxo-3,4,7,8-tetrahydro-2H-pyrido(2,3-d)pyrimidin-1-yl)phenyl)methanesulfonamide)

N-(3-(5-(4-Bromo-2-fluorophenylamino)-3-cyclopropyl-8-methyl-2,4,7-trioxo-3,4,7,8-tetrahydro-2H-pyrido(2,3-d)pyrimidin-1-yl)phenyl)methanesulfonamide structure
871696-49-0 structure
Product Name:N-(3-(5-(4-Bromo-2-fluorophenylamino)-3-cyclopropyl-8-methyl-2,4,7-trioxo-3,4,7,8-tetrahydro-2H-pyrido(2,3-d)pyrimidin-1-yl)phenyl)methanesulfonamide
CAS No:871696-49-0
MF:C24H21BrFN5O5S
MW:590.421446561813
CID:2852140
Update Time:2023-08-10

N-(3-(5-(4-Bromo-2-fluorophenylamino)-3-cyclopropyl-8-methyl-2,4,7-trioxo-3,4,7,8-tetrahydro-2H-pyrido(2,3-d)pyrimidin-1-yl)phenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • SD93UQD78T
    • N-(3-(5-((4-bromo-2-fluorophenyl)amino)-3-cyclopropyl-8-methyl-2,4,7-trioxo-3,4,7,8-tetrahydropyrido[2,3-d]pyrimidin-1(2H)-yl)phenyl)methanesulfonamide
    • N-{3-[5-(4-bromo-2-fluoro-phenylamino)-3-cyclopropyl-8-methyl-2,4,7-trioxo-3,4,7,8-tetrahydro-2H-pyrido[2,3-d]pyrimidin-1-yl]phenyl}-methanesulfonamide
    • N-{3-[5-(4-bromo-2-fluoro-phenylamino}-3-cyclopropyl-8-methyl-2,4,7-trioxo-3,4,7,8-tetrahydro-2H-pyrido[2,3-d]pyrimidin-1-yl]phenyl)-methanesulfona
    • N-(3-(5-(4-Bromo-2-fluorophenylamino)-3-cyclopropyl-8-methyl-2,4,7-trioxo-3,4,7,8-tetrahydro-2H-pyri
    • N-(3-(5-(4-Bromo-2-fluorophenylamino)-3-cyclopropyl-8-methyl-2,4,7-trioxo-3,4,7,8-tetrahydro-2H-pyrido(2,3-d)pyrimidin-1-yl)phenyl)methanesulfonamide
    • Inchi: 1S/C24H21BrFN5O5S/c1-29-20(32)12-19(27-18-9-6-13(25)10-17(18)26)21-22(29)30(24(34)31(23(21)33)15-7-8-15)16-5-3-4-14(11-16)28-37(2,35)36/h3-6,9-12,15,27-28H,7-8H2,1-2H3
    • InChI Key: PDRPNIUQNAWRSA-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)F)NC1=CC(N(C)C2=C1C(N(C(N2C1C=CC=C(C=1)NS(C)(=O)=O)=O)C1CC1)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 6
  • Complexity: 1170
  • XLogP3: 2.9
  • Topological Polar Surface Area: 128

N-(3-(5-(4-Bromo-2-fluorophenylamino)-3-cyclopropyl-8-methyl-2,4,7-trioxo-3,4,7,8-tetrahydro-2H-pyrido(2,3-d)pyrimidin-1-yl)phenyl)methanesulfonamide Related Literature

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